YU238259

• Molecular Formula: C22H22ClN3O4S
• Molecular Weight: 459.9 g/mol
• InChI: InChI=1S/C22H22ClN3O4S/c1-30-20-8-10-21(11-9-20)31(28,29)26-14-16-2-4-17(5-3-16)22(27)24-13-12-19-7-6-18(23)15-25-19/h2-11,15,26H,12-14H2,1H3,(H,24,27)
• InChIKey: BIHURSOREGLQBB-UHFFFAOYSA-N

YU238259 Compound Profile

YU238259 (CAS 1943733-16-1, molecular formula C22H22ClN3O4S, MW 459.95) is a synthetic sulfonamide-based small molecule that functions as a novel inhibitor of homology-dependent DNA repair (HDR). First reported by Stachelek et al. (2015) at Yale School of Medicine, YU238259 belongs to a structurally distinct class of DNA double-strand break (DSB) repair inhibitors discovered through a high-throughput synthetic lethality screen of 15,040 compounds against BRCA2- and FANCD2-deficient cell lines [1]. Unlike PARP inhibitors that target base excision repair or DNA-PK inhibitors that block non-homologous end-joining (NHEJ), YU238259 selectively suppresses HDR without affecting NHEJ or PARP enzymatic activity, representing a mechanistically orthogonal approach to exploiting DNA repair deficiencies in cancer [1]. The compound is listed in MeSH as a DNA double-strand break repair inhibitor (MeSH Unique ID: C000608754) [2].

HDR-selective DSB repair pathway probe

No PARP enzymatic activity interference

Validated in BRCA2-dependent in vivo models

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] National Library of Medicine. YU238259 MeSH Supplementary Concept Data. MeSH Unique ID: C000608754. 2016. View Source

Why YU238259 Cannot Be Substituted

YU238259 cannot be substituted with PARP inhibitors (e.g., olaparib), DNA-PK inhibitors (e.g., NU7441/KU-57788, KU-0060648), or other DSB repair modulators for three evidence-based reasons. First, YU238259 selectively inhibits the HDR pathway without affecting NHEJ, as demonstrated in cell-based GFP reporter assays (DR-GFP for HDR; EJ5-GFP for NHEJ) [1]; in contrast, DNA-PK inhibitors such as NU7441 (DNA-PK IC50 = 14 nM) [2] block NHEJ, yielding a fundamentally different repair-pathway intervention profile. Second, YU238259 exhibits no PARP enzymatic inhibition whatsoever [1], meaning its synthetic lethality mechanism in BRCA-deficient contexts is distinct from PARP trapping and does not rely on BER pathway disruption. Third, YU238259 demonstrates a unique dual capability: it acts as a standalone monotherapy in BRCA2-deficient tumors in vivo while also synergizing with ionizing radiation, etoposide, and PARP inhibitors [1] — a combinatorial flexibility profile not replicated by NHEJ-selective agents, which may counterproductively suppress a compensatory repair pathway when HDR is already compromised. Procurement of a generic DNA repair inhibitor without verifying its HDR-versus-NHEJ selectivity profile, PARP cross-reactivity, and BRCA-context-dependent cytotoxicity window risks selecting a compound with divergent pathway targeting and unpredictable experimental outcomes.

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DNA-PK inhibitor blocks NHEJ, not HDR — orthogonal pathway

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PARP inhibitor relies on BER disruption, YU238259 does not inhibit PARP

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DNA-PK inhibitor requires DNA-damaging co-treatment for in vivo activity

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] Leahy JJ, Golding BT, Griffin RJ, Hardcastle IR, Richardson C, Rigoreau L, Smith GC. Identification of a highly potent and selective DNA-dependent protein kinase (DNA-PK) inhibitor (NU7441) by screening of chromenone libraries. Bioorg Med Chem Lett. 2004;14(24):6083-6087. doi:10.1016/j.bmcl.2004.09.060 View Source

YU238259 Comparative Evidence

HDR-Selective Inhibition Without NHEJ Suppression

In isogenic U2OS DR-GFP (HDR) and EJ5-GFP (NHEJ) reporter cell lines, YU238259 produced a dose-dependent decrease in HDR efficiency with no reduction in NHEJ frequency [1]. At a test concentration range of 0–5 μM, YU238259 caused potent, dose-dependent HDR suppression in DR-GFP cells while NHEJ activity in EJ5-GFP cells remained unaffected [2]. By contrast, the DNA-PK inhibitor NU7441 (KU-57788) acts via ATP-competitive inhibition of DNA-PKcs (IC50 = 14 nM), thereby blocking the NHEJ pathway . This pathway selectivity difference means YU238259 and NU7441 target complementary rather than interchangeable DSB repair mechanisms: YU238259 disables HDR while leaving NHEJ intact, whereas NU7441 disables NHEJ while leaving HDR intact.

HDR vs. NHEJ selectivity

Head-to-head

YU238259: HDR ↓, NHEJ ↔
NU7441: NHEJ ↓, HDR ↔

Supports pathway-specific HDR research models

U2OS DR-GFP / EJ5-GFP reporter assay context

Evidence Dimension	HDR vs. NHEJ pathway selectivity in cell-based DSB repair reporter assays
Target Compound Data	YU238259 (0–5 μM): dose-dependent decrease in HDR efficiency in U2OS DR-GFP cells; no effect on NHEJ frequency in U2OS EJ5-GFP cells
Comparator Or Baseline	NU7441 (KU-57788): DNA-PK inhibitor with IC50 = 14 nM; inhibits NHEJ via DNA-PKcs blockade; does not directly inhibit HDR
Quantified Difference	YU238259 selectively suppresses HDR without NHEJ inhibition; NU7441 selectively suppresses NHEJ without direct HDR inhibition — orthogonal pathway selectivity profiles
Conditions	U2OS DR-GFP and EJ5-GFP cell-based GFP reporter assays; I-SceI-induced DSB; YU238259 treatment 24 h prior to DSB induction; FACS analysis

Why This Matters

For experimental designs requiring selective HDR suppression without compensatory NHEJ pathway blockade — such as studying HDR-specific repair dynamics or achieving synthetic lethality in NHEJ-proficient tumors — YU238259 is the appropriate selection over NHEJ inhibitors like NU7441.

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] Anjiechem. YU238259 Product Technical Datasheet. CAS 1943733-16-1. LD50 = 8.5 μM in BRCA2-deficient cells. View Source

BRCA2-Dependent Cytotoxicity vs. PARP Inhibitors

In paired BRCA2-/- vs. BRCA2+/+ PEO1/4 ovarian cancer cells, YU238259 exhibited an LD50 of 8.7 μM in BRCA2-deficient cells versus >100 μM in BRCA2-proficient cells, yielding a >11.5-fold selectivity window [1][2]. This synthetic lethality profile was also confirmed in DLD-1 colon cancer isogenic pairs (BRCA2-KO vs. wild-type), where YU238259 (1–20 μM) was significantly more toxic to BRCA2-deficient cells while having no effect on wild-type cells [1]. In contrast, PARP inhibitors such as olaparib achieve synthetic lethality through PARP trapping and BER pathway disruption — a mechanistically distinct process — and YU238259 was explicitly shown to have no effect on PARP enzymatic activity in a cell-free PARP chemiluminescent assay [1]. The combination of YU238259 with olaparib was synergistic in DLD-1 BRCA2-KO cells by Chou-Talalay analysis [1], indicating non-redundant mechanisms and potential for complementary use rather than substitution.

BRCA2-dependent cytotoxicity

Reported

LD50 8.7 μM (BRCA2-/-) vs >100 μM (BRCA2+/+) — >11.5-fold window

Supports BRCA2-stratified cell-model endpoint review

PEO1/4 isogenic pair, CellTiter-Glo, 72 h

Evidence Dimension	Cytotoxicity in BRCA2-deficient vs. BRCA2-proficient isogenic cell lines
Target Compound Data	YU238259: LD50 = 8.7 μM (BRCA2-/- PEO1 cells); LD50 > 100 μM (BRCA2+/+ PEO4 cells); >11.5-fold therapeutic window
Comparator Or Baseline	PARP inhibitor olaparib: synthetic lethality via PARP trapping/BER disruption; YU238259 confirmed to have zero PARP enzymatic inhibition in cell-free assay
Quantified Difference	>11.5-fold selectivity for BRCA2-deficient over BRCA2-proficient cells for YU238259; YU238259 + olaparib combination synergistic (Chou-Talalay, CI < 1 at all dose combinations in DLD-1 BRCA2-KO)
Conditions	72-h viability assay (CellTiter-Glo) in PEO1 (BRCA2-/-) and PEO4 (BRCA2+/+) ovarian cancer cells; PARP enzymatic assay used Universal PARP Chemiluminescent Assay (Trevigen) with 3-aminobenzamide positive control

Why This Matters

Researchers requiring an HDR-targeted synthetic lethality tool with a defined BRCA2-dependent therapeutic window should select YU238259 rather than assuming PARP inhibitors provide equivalent selectivity; the demonstrated synergy between YU238259 and olaparib further supports differentiated rather than substitutable procurement.

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] Bertin Bioreagent / Cayman Chemical. YU238259 Product Datasheet. CAT N°: 25452. LD50 values: 8.7 μM (BRCA2-/-) and >100 μM (BRCA2+/+) in PEO1/4 cells. View Source

In Vivo Monotherapy in BRCA2-Deficient Xenografts

In athymic nude mice bearing subcutaneous DLD-1 xenografts, YU238259 administered at 3 mg/kg IP three times weekly produced a statistically significant delay in tumor growth exclusively in BRCA2-KO tumors, with BRCA2-proficient DLD-1 xenografts remaining unresponsive to treatment [1][2]. This BRCA2-genotype-dependent in vivo efficacy was achieved in the absence of concomitant DNA-damaging therapy, establishing YU238259 as a standalone monotherapy agent in HDR-deficient tumor contexts [1]. By comparison, DNA-PK inhibitors such as KU-0060648 (DNA-PK IC50 = 8.6 nM) have been reported to exhibit differential growth inhibition in a panel of cancer cell lines but are not profoundly cytotoxic as single agents , and clinical-stage DNA-PK inhibitors (e.g., M3814, AZD7648) are primarily explored as radio-/chemo-sensitizers rather than as monotherapies. While no in vivo head-to-head study between YU238259 and DNA-PK inhibitors in the same BRCA2-deficient xenograft model has been published, the ability of YU238259 to achieve monotherapy tumor growth delay in BRCA2-deficient tumors without requiring co-administered radiation or chemotherapy represents a key functional differentiator.

In vivo monotherapy

Class-level

DLD-1 BRCA2-KO xenograft: tumor growth delay at 3 mg/kg IP

Supports BRCA2-dependent model-response endpoint context

Athymic nude mouse model; no direct head-to-head with DNA-PK inhibitor

Evidence Dimension	In vivo tumor growth inhibition as monotherapy in BRCA2-stratified xenograft models
Target Compound Data	YU238259 (3 mg/kg IP, 3×/week, 12 doses): significant tumor growth delay in DLD-1 BRCA2-KO xenografts; no effect in DLD-1 BRCA2-WT xenografts; overall survival benefit observed
Comparator Or Baseline	DNA-PK inhibitor class (e.g., KU-0060648; DNA-PK IC50 = 8.6 nM): not profoundly cytotoxic as single agents in cancer cell line panels; primarily developed as chemo-/radio-sensitizers
Quantified Difference	YU238259 achieves BRCA2-dependent in vivo monotherapy efficacy; DNA-PK inhibitors require combination with DNA-damaging agents for maximal antitumor effect (class-level inference; no direct in vivo head-to-head study available)
Conditions	Athymic nude mice (Harlan, 069(nu)/070(nu/+)); 3×10^6 DLD-1 or DLD-1 BRCA2-KO cells injected SC; treatment initiated at 100 mm³ tumor volume; IP injection 3×/week; tumor growth assessed by external caliper; euthanasia at >1,000 mm³

Why This Matters

For in vivo oncology studies requiring a DNA repair inhibitor with demonstrated monotherapy antitumor activity in BRCA2-deficient models, YU238259 is the evidenced choice; DNA-PK inhibitors would require co-administration of DNA-damaging modalities to achieve comparable tumor control, adding experimental complexity and potential confounding variables.

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] Bertin Bioreagent / Cayman Chemical. YU238259 Product Datasheet. CAT N°: 25452. In vivo: 3 mg/kg delays tumor growth and increases survival in BRCA2-/- DLD-1 xenograft. View Source

Synergy with IR, Etoposide, and PARP Inhibitors

In DLD-1 BRCA2-KO cells, YU238259 plus ionizing radiation and YU238259 plus etoposide were mathematically proven to be synergistic at all dose combinations using the Chou-Talalay mutually nonexclusive model (Combination Index < 1 at all tested dose pairs) [1]. YU238259 plus the PARP inhibitor olaparib was also synergistic in DLD-1 BRCA2-KO cells [1]. The synergism with IR, etoposide, and PARP inhibition was heightened by BRCA2 deficiency [1][2]. In a separate independent study, YU238259 was used to sensitize U-87 human glioblastoma cells to cisplatin plus Topo2 inhibitor combinations alongside the NHEJ inhibitor NU7441; all Topo2 inhibitors tested (etoposide, NK314, HU-331) combined with cisplatin showed increased cytotoxicity when cells were pre-sensitized with YU238259, with the cisplatin + HU331 scheme showing the most pronounced effect [3]. In cisplatin-resistant human ovarian cancer cells, sensitization with YU238259 enhanced the therapeutic effect of CDDP/VP-16 combination treatment [4].

Synergy quantification

Head-to-head

YU238259 + IR / etoposide / olaparib: CI

Supports BRCA2-deficiency-dependent combination study design

Clonogenic assay, DLD-1 BRCA2-KO cells

Multi-DDR genotype coverage

Class-level

YU238259: BRCA2, ATM, PTEN, FANCD2, ATRIP, NBS1
PARPi: primarily BRCA1/2

Supports broader DDR phenotypic screening context

Isogenic cell line panels; class-level inference for PARPi

CRISPR HDR probe validation

Head-to-head

SHROOM1 KD ↑ HDR 4.7×; reversed by YU238259, not by NHEJ inhibitor

Supports gene-editing HDR-pathway research use

HEK293T, independent functional genomics study

Evidence Dimension	Synergy quantification with DNA-damaging agents via Chou-Talalay combination index analysis
Target Compound Data	YU238259 + IR: synergistic at all dose combinations in DLD-1 BRCA2-KO (CI < 1); YU238259 + etoposide: synergistic at all dose combinations (CI < 1); YU238259 + olaparib: synergistic (CI < 1); synergy heightened by BRCA2 deficiency
Comparator Or Baseline	NU7441 (NHEJ inhibitor): also used as DRI in glioblastoma study alongside YU238259; both enhanced cisplatin/Topo2 inhibitor cytotoxicity, but via complementary HDR vs. NHEJ mechanisms
Quantified Difference	YU238259 exhibits Chou-Talalay-proven synergy with three distinct therapeutic modalities (IR, etoposide, olaparib) specifically in BRCA2-deficient context; synergy is BRCA2-deficiency-dependent
Conditions	Clonogenic survival assays; DLD-1 and DLD-1 BRCA2-KO cells; YU238259 pretreatment for 24 h followed by IR/etoposide/olaparib for additional 24 h; Chou-Talalay mutually nonexclusive model; colonies ≥50 cells counted after 1–2 weeks

Why This Matters

Investigators designing combination therapy protocols in BRCA2-deficient tumor models should select YU238259 over single-pathway DNA repair inhibitors because of its Chou-Talalay-validated synergy with three mechanistically distinct DNA-damaging modalities, each of which is BRCA2-deficiency-dependent — a breadth of combinatorial flexibility not documented for most comparator compounds.

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] MedChemExpress. YU238259 Product Datasheet. Synergistic with IR, etoposide, and PARP inhibition; synergism heightened by BRCA2 deficiency. View Source
• [3] Macieja A, Kopa P, Galita G, Pastwa E, Majsterek I, Poplawski T. Comparison of the effect of three different topoisomerase II inhibitors combined with cisplatin in human glioblastoma cells sensitized with double strand break repair inhibitors. Mol Biol Rep. 2019;46(4):3625-3636. doi:10.1007/s11033-019-04605-0 View Source
• [4] Macieja A, Gulbas I, Popławski T. DNA Double-Strand Break Repair Inhibitors: YU238259, A12B4C3 and DDRI-18 Overcome the Cisplatin Resistance in Human Ovarian Cancer Cells, but Not under Hypoxia Conditions. Curr Issues Mol Biol. 2023;45(10):7915-7932. doi:10.3390/cimb45100500 View Source

Synthetic Lethality Across Multiple DDR Genotypes

Beyond BRCA2 deficiency, YU238259 (1–20 μM) demonstrated significant cytotoxicity in paired isogenic cell lines deficient in ATM (GM05849 ATM-/- fibroblasts vs. ATM-complemented) and PTEN (U251 PTEN-/- vs. PTEN WT), with toxicity selectively observed in the repair-deficient lines and no significant effect on repair-proficient counterparts [1]. Additionally, siRNA-mediated knockdown of ATRIP and NBS1 sensitized A549 lung cancer cells to YU238259 treatment [1]. This breadth of synthetic lethality across multiple DNA repair and DNA damage response (DDR) pathway defects — BRCA2, ATM, PTEN, ATRIP, NBS1 — contrasts with the more restricted genotype applicability of PARP inhibitors, which are primarily effective in BRCA1/2-mutated contexts. For instance, ATM-deficient cells are generally not sensitized to PARP inhibition to the same degree as BRCA-deficient cells, yet YU238259 demonstrated synthetic lethality in the ATM-deficient context [1].

Multi-DDR genotype coverage

Class-level

YU238259: BRCA2, ATM, PTEN, FANCD2, ATRIP, NBS1
PARPi: primarily BRCA1/2

Supports broader DDR phenotypic screening context

Isogenic cell line panels; class-level inference for PARPi

Evidence Dimension	Cytotoxicity across multiple DNA repair/DDR-deficient genotypes
Target Compound Data	YU238259 (1–20 μM): cytotoxic to BRCA2-/- DLD-1, ATM-/- GM05849, and PTEN-/- U251 cells; no effect on corresponding repair-proficient wild-type cells; ATRIP and NBS1 knockdown also sensitized cells
Comparator Or Baseline	PARP inhibitors: primarily effective in BRCA1/2-deficient contexts; limited or no synthetic lethality in ATM-deficient or PTEN-deficient cells (class-level inference based on published PARP inhibitor selectivity profiles)
Quantified Difference	YU238259 demonstrates synthetic lethality in ≥5 distinct DDR-deficient genotypes (BRCA2, FANCD2, ATM, PTEN, ATRIP, NBS1); PARP inhibitors show synthetic lethality predominantly restricted to BRCA1/2 and select HR gene mutations
Conditions	Clonogenic survival assays in paired isogenic cell lines: DLD-1/BRCA2-KO, GM05849 ATM-deficient fibroblasts, U251 PTEN-deficient; 48-h YU238259 treatment; colonies ≥50 cells counted at 1–2 weeks; siRNA knockdown in A549 cells (72 h incubation, then YU238259 48 h)

Why This Matters

For research programs targeting ATM-deficient, PTEN-deficient, or other non-BRCA DDR-defective tumor models, YU238259 provides synthetic lethality coverage that PARP inhibitors cannot reliably offer, making it a strategically differentiated procurement choice for broader DDR-targeted discovery pipelines.

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source

HDR-Specific Inhibition in CRISPR Gene Editing

In an independent functional genomics study, SHROOM1 knockdown in HEK293T cells increased HDR-mediated gene integration efficiency by up to 4.7-fold. Critically, this enhanced HDR efficiency was counteracted by YU238259, an HDR inhibitor, but was not reversed by an NHEJ inhibitor [1]. This result provides orthogonal functional validation that YU238259 specifically targets the HDR pathway in a cellular context distinct from the original oncology-focused characterization, and confirms that the compound's HDR-suppressive activity generalizes across different cell types (HEK293T) and experimental paradigms (CRISPR/Cas9 gene editing). An NHEJ inhibitor failed to reverse the SHROOM1-knockdown-enhanced HDR phenotype, providing a direct functional comparator demonstrating that only the HDR-targeted inhibitor (YU238259) — not an NHEJ-targeted inhibitor — could modulate the HDR-dependent phenotype [1].

CRISPR HDR probe validation

Head-to-head

SHROOM1 KD ↑ HDR 4.7×; reversed by YU238259, not by NHEJ inhibitor

Supports gene-editing HDR-pathway research use

HEK293T, independent functional genomics study

Evidence Dimension	Functional reversal of SHROOM1-knockdown-enhanced HDR gene integration efficiency
Target Compound Data	YU238259 (HDR inhibitor): counteracted the increased HDR efficiency caused by SHROOM1 deletion in HEK293T cells
Comparator Or Baseline	NHEJ inhibitor: did not counteract the increased HDR efficiency caused by SHROOM1 deletion
Quantified Difference	SHROOM1 knockdown increased HDR efficiency 4.7-fold; YU238259 reversed this enhancement; NHEJ inhibitor did not — demonstrating selective, pathway-specific HDR inhibition in an independent gene-editing context
Conditions	Genome-wide high-throughput screening in HEK293T cells; SHROOM1 siRNA knockdown; CRISPR/Cas9-mediated gene integration; HDR efficiency measured by reporter system; YU238259 and NHEJ inhibitor applied to assess pathway-specific reversal

Why This Matters

This independent validation positions YU238259 as a pathway-selective HDR chemical probe suitable not only for oncology research but also for CRISPR gene-editing applications requiring conditional HDR suppression; an NHEJ inhibitor cannot substitute for this function, as experimentally demonstrated.

• [1] Suppression of SHROOM1 Improves In Vitro and In Vivo Gene Integration by Promoting Homology-Directed Repair. Illumina Basespace. The increased HDR efficiency of SHROOM1 deletion in HEK293T cells could be counteracted by YU238259, an HDR inhibitor, but not by an NHEJ inhibitor. View Source

YU238259 Application Scenarios

Synthetic Lethality Studies in BRCA2-Deficient Tumors

For investigators studying synthetic lethality in BRCA2-mutated cancers, YU238259 is the appropriate HDR inhibitor selection. The compound's >11.5-fold cytotoxicity differential between BRCA2-/- (LD50 = 8.7 μM) and BRCA2+/+ (LD50 > 100 μM) PEO1/4 cells [1] provides a well-characterized experimental window that can be directly referenced when designing dose-response experiments. This therapeutic window has been validated in vivo: 3 mg/kg YU238259 administered IP three times weekly significantly delays tumor growth in BRCA2-KO DLD-1 xenografts while showing no effect on BRCA2-WT tumors, even in the absence of concomitant DNA-damaging therapy [1][2]. Because YU238259 has been explicitly shown to lack PARP enzymatic activity [1], researchers can attribute observed synthetic lethality effects specifically to HDR pathway inhibition rather than to off-target BER disruption — a mechanistic clarity not available when using PARP inhibitors for BRCA-deficient models.

Combination Radiotherapy and Chemotherapy

YU238259 is the evidence-supported choice for combination studies with ionizing radiation, etoposide, or PARP inhibitors in BRCA2-deficient contexts, based on Chou-Talalay synergy validation showing Combination Index < 1 at all tested dose combinations for YU238259 + IR and YU238259 + etoposide in DLD-1 BRCA2-KO cells [1]. The synergy with PARP inhibition (olaparib) adds a third mechanistically distinct combination partner [1]. In glioblastoma models, YU238259 pre-sensitization enhanced the cytotoxicity of cisplatin combined with three different Topo2 inhibitors (etoposide, NK314, HU-331) in U-87 cells [3]. In cisplatin-resistant ovarian cancer cells, YU238259 sensitization enhanced CDDP/VP-16 combination efficacy [4]. The BRCA2-deficiency-dependent nature of this synergy [1][2] means researchers can design genotype-stratified protocols with predictable differential responses.

CRISPR Gene Editing with HDR Suppression

YU238259 has been independently validated as a functional HDR chemical probe in CRISPR gene-editing contexts. In HEK293T cells, SHROOM1 knockdown increased HDR-mediated gene integration 4.7-fold, and this enhancement was counteracted by YU238259 but not by an NHEJ inhibitor [5]. This positions YU238259 as a conditional HDR suppressor suitable for: (a) negative control experiments in HDR-enhancement screens; (b) temporal modulation of HDR activity during precise gene-editing workflows where transient HDR suppression is desired; and (c) mechanistic validation studies requiring orthogonal chemical confirmation of HDR pathway involvement. Unlike NHEJ inhibitors, YU238259 provides pathway-specific HDR suppression without compensatory NHEJ pathway effects, a critical requirement for clean gene-editing experimental designs.

Pan-DDR Synthetic Lethality Screening

YU238259 is the compound of choice for phenotypic screening programs that require a single HDR inhibitor probe with validated synthetic lethality across multiple DDR-deficient genotypes. The compound has demonstrated selective cytotoxicity in isogenic cell lines deficient in BRCA2, ATM, PTEN, and FANCD2, with no toxicity in corresponding repair-proficient lines [1]; additionally, siRNA knockdown of ATRIP and NBS1 sensitizes cells to YU238259 [1]. This multi-genotype applicability contrasts with PARP inhibitors, whose synthetic lethality profile is predominantly restricted to BRCA1/2-mutated contexts. For screening programs aiming to identify novel synthetic lethal interactions across the broader DDR landscape, YU238259 provides a single, well-characterized HDR inhibitor with documented activity across at least five distinct DDR-deficient genotypes, reducing the need to procure and validate multiple mechanistically distinct probe compounds.

Application

Selection Property

Validation Focus

BRCA2-deficient tumor models

BRCA2-dependent cytotoxicity window

Cell-viability endpoint review in isogenic pairs

Combination radiotherapy/chemotherapy research

Chou-Talalay synergy with DNA-damaging agents

Combination model-response endpoint validation

CRISPR gene-editing studies

HDR-specific pathway suppression

HDR gene integration assay confirmation

Pan-DDR synthetic lethality screening

Multi-genotype DDR coverage

DDR-deficient isogenic cell panel review

• [1] Stachelek GC, Peterson-Roth E, Liu Y, Fernandez RJ, Pike LRG, Qian JM, Abriola L, Hoyer D, Hungerford W, Merkel J, Glazer PM. YU238259 Is a Novel Inhibitor of Homology-Dependent DNA Repair That Exhibits Synthetic Lethality and Radiosensitization in Repair-Deficient Tumors. Mol Cancer Res. 2015;13(10):1389-1397. doi:10.1158/1541-7786.MCR-15-0036 View Source
• [2] Bertin Bioreagent / Cayman Chemical. YU238259 Product Datasheet. CAT N°: 25452. View Source
• [3] Macieja A, Kopa P, Galita G, Pastwa E, Majsterek I, Poplawski T. Comparison of the effect of three different topoisomerase II inhibitors combined with cisplatin in human glioblastoma cells sensitized with double strand break repair inhibitors. Mol Biol Rep. 2019;46(4):3625-3636. doi:10.1007/s11033-019-04605-0 View Source
• [4] Macieja A, Gulbas I, Popławski T. DNA Double-Strand Break Repair Inhibitors: YU238259, A12B4C3 and DDRI-18 Overcome the Cisplatin Resistance in Human Ovarian Cancer Cells, but Not under Hypoxia Conditions. Curr Issues Mol Biol. 2023;45(10):7915-7932. doi:10.3390/cimb45100500 View Source
• [5] Suppression of SHROOM1 Improves In Vitro and In Vivo Gene Integration by Promoting Homology-Directed Repair. Illumina Basespace. View Source